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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Introduction: The Red-Diode Workhorse

In the crowded landscape of flow cytometry fluorophores, Atto 635 occupies a critical niche.
Designed to be maximally excited by the 633 nm (HeNe) and 635 nm (Red Diode) lasers, it
offers a small-molecule alternative to the bulky Allophycocyanin (APC) protein complex.

Unlike APC (~105 kDa), Atto 635 is a compact organic dye. This structural difference is not
merely academic; it allows for higher dye-to-protein ratios (DOL) without steric hindrance,
making it superior for intracellular staining and labeling small ligands or peptides where APC

would disrupt the target's biological function.

Technical Specifications

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1257154#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Notes
o Matches Red Diode/HeNe
Excitation Max ~633 - 635 nm
lasers perfectly.
Detectable in standard
Emission Max ~652 - 659 nm APC/Cy5 channels (e.g.,
660/20 BP).
) * signal.
o Long lifetime allows for time-
Fluorescence Lifetime ~3.3ns

gated background reduction.

Rigid structure confers high

Structure Carbopyronine derivative photostability and ozone
resistance.
Zwitterionic character improves
- Moderate (DMF/DMSO o
Solubility agqueous compatibility after

required)

labeling.

*Note: Exact

may vary slightly by batch; always refer to the specific lot Certificate of Analysis.

Mechanism of Action: NHS Ester Chemistry

The N-hydroxysuccinimide (NHS) ester is the gold standard for amine conjugation. It targets

primary amines (

) found on:

e Lysine residues (Side chain

-amine).

¢ N-terminus of the protein (if unblocked).
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The Stability Paradox

The NHS ester reaction is a race against time. The ester is susceptible to hydrolysis, where
water attacks the carbonyl group instead of the amine, rendering the dye non-reactive.

e pH 7.0: Hydrolysis half-life is ~4-5 hours.
e pH 8.6: Hydrolysis half-life drops to ~10 minutes.

Expert Insight: While higher pH accelerates the desired conjugation (by deprotonating the
lysine amine), it drastically accelerates hydrolysis. The "Sweet Spot" for Atto 635 NHS labeling
is pH 8.3, balancing reactivity with reagent stability.

Chemical Workflow Diagram
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Caption: The kinetic competition between amine conjugation (Green path) and hydrolysis (Red
dashed path). pH control is the governing variable.

Protocol 1: Antibody Bioconjugation
Objective: Label 100

g of IgG antibody with Atto 635 NHS ester.

Reagents Required[5][6]

o Atto 635 NHS Ester: Store at -20°C, desiccated.

e Anhydrous DMSO or DMF: High quality (amine-free).
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e Reaction Buffer: 0.1 M Sodium Bicarbonate (

), pH 8.3.

 Purification: Sephadex G-25 desalting column (e.g., PD-10 or Zeba Spin).

Step-by-Step Methodology
Phase A: Protein Preparation (Critical)

o Buffer Exchange: If the antibody is in Tris or contains Sodium Azide, you must dialyze or
desalt it into PBS or Bicarbonate buffer.

o Why? Tris contains primary amines that will scavenge the dye. Azide inhibits conjugation
efficiency.

o Concentration Adjustment: Adjust protein to 1-5 mg/mL.

o Why? Low concentrations (<1 mg/mL) favor hydrolysis over conjugation due to solvent
accessibility.

e pH Adjustment: Add 1/10th volume of 1 M Sodium Bicarbonate (pH 9.0) to the protein
solution to raise the final pH to ~8.3.

Phase B: The Reaction

e Dye Solubilization: Dissolve 1 mg Atto 635 NHS ester in 100

L anhydrous DMSO (10 mg/mL).

o Caution: Do this immediately before use.[3] Do not store this stock.

e Molar Excess Calculation: For IgG (150 kDa), aim for a Dye-to-Protein molar ratio of 10:1 to
20:1.

o Calculation: To label 100

g IgG:
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 Incubation: Add the calculated dye volume to the protein. Vortex gently. Incubate for 1 hour
at Room Temperature (RT) in the dark.

o Optimization: Constant gentle agitation (rocker) is preferred over static incubation.

Phase C: Purification & Validation
e Quenching (Optional): Add 10

L of 1 M Tris (pH 8.0) to stop the reaction.

o Desalting: Pass the reaction mixture through a Sephadex G-25 column equilibrated with
PBS. Collect the first colored band (the conjugate). The slower band is free dye.

o Degree of Labeling (DOL) Calculation: Measure Absorbance at 280 nm (

) and 635 nm (

).

o CF280 (Correction Factor): Typically ~0.06 - 0.08 for Atto 635 (check datasheet).

o Target DOL: 2—4 dyes per antibody for Flow Cytometry.

Protocol 2: Flow Cytometry Staining

Obijective: Surface staining of PBMCs using Atto 635-conjugated antibody.

Experimental Workflow Diagram
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Cell Suspension
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(10 min, 4°C)

3. Atto 635 Staining
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4. Wash x2
(Stain Buffer)

5. Acquisition
(Red Laser / APC Channel)
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Caption: Optimized staining workflow. Viability staining precedes blocking to prevent non-
specific binding of the viability dye to the blocking antibodies.
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Procedure

o Cell Prep: Aliquot

cells per tube. Wash with Stain Buffer (PBS + 2% FBS).

» Fc Blocking: Resuspend cells in 50

L Stain Buffer + Fc Block (e.g., anti-CD16/32). Incubate 10 min at 4°C.

« Staining: Add the titrated Atto 635-conjugated antibody directly to the blocking solution.
o Note: Do not wash off the Fc block.
o Concentration: Typically 0.1 - 0.5
g per test (determined by titration).
 Incubation: 30 minutes at 4°C in the dark.
e Wash: Add 2 mL Stain Buffer. Centrifuge (300-400 x g, 5 min). Repeat.
e Analysis: Resuspend in 300

L Stain Buffer. Acquire on a flow cytometer equipped with a Red Laser (633/640 nm) and
660/20 nm bandpass filter.

QC & Troubleshooting
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Issue Probable Cause Corrective Action

Use fresh anhydrous DMSO.

Weak Signal Hydrolyzed NHS ester )
Ensure buffer pH is >8.0.
Increase Dye:Protein molar
Weak Signal Low DOL ratio during conjugation (try
20:1 or 30:1).
) ] Hydrophobic aggregation of
High Background Over-labeling (DOL > 6) )
dye. Reduce molar ratio.
) o Re-purify using a longer
High Background Free dye contamination ] i )
desalting column or dialysis.
Atto 635 is zwitterionic but can
Precipitation Dye aggregation aggregate at high conc. Keep
stocks <10 mg/mL.[3]
References

e ATTO-TEC GmbH.ATTO 635 Data and Spectral Properties. (General Catalog Reference).
[Link]

o Purdue University Cytometry Laboratories.Flow Cytometry Laser and Filter Settings. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. sigmaaldrich.com [sigmaaldrich.com]
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» To cite this document: BenchChem. [Application Note: High-Fidelity Immunophenotyping with
Atto 635 NHS Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257154/docs#application-note-high-fidelity-
immunophenotyping-with-atto-635-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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